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Compound of Interest

Compound Name: Tesevatinib

Cat. No.: B1684520

Ensuring the proper disposal of investigational drugs like Tesevatinib is a critical component of
laboratory safety and environmental responsibility. For researchers, scientists, and drug
development professionals, adherence to established disposal protocols minimizes risks to
personnel and the surrounding ecosystem. This guide provides essential, step-by-step
instructions for the safe handling and disposal of Tesevatinib, aligning with general best
practices for chemical waste management in a research environment.

Hazard Profile of Tesevatinib

Before handling or disposing of Tesevatinib, it is crucial to be aware of its hazard profile.
According to its Safety Data Sheet (SDS), Tesevatinib is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)

Causes skin irritation (Skin corrosion/irritation - Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab
coat, should be worn at all times when handling this compound.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1684520?utm_src=pdf-interest
https://www.benchchem.com/product/b1684520?utm_src=pdf-body
https://www.benchchem.com/product/b1684520?utm_src=pdf-body
https://www.benchchem.com/product/b1684520?utm_src=pdf-body
https://www.benchchem.com/product/b1684520?utm_src=pdf-body
https://www.benchchem.com/product/b1684520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Procedures

The primary recommended method for the disposal of unwanted or expired medications,
including research compounds, is through a designated drug take-back program. However,
when such programs are not accessible for laboratory chemicals, the following procedures
should be followed.

1. On-Site Inactivation and Disposal (when take-back is not an option):

This method is designed to render the compound less appealing and less likely to be
accidentally ingested or released into the environment.

» Step 1: Deactivation. Take the unused Tesevatinib out of its original container.

o Step 2: Admixture. Mix the Tesevatinib with an unpalatable substance such as cat litter, dirt,
or used coffee grounds. This makes the mixture undesirable for accidental consumption.

o Step 3: Containment. Place the mixture into a sealable container, such as a zip-top bag or an
empty plastic container with a secure lid.

o Step 4: Final Disposal. The sealed container can then be disposed of in the regular solid
waste stream (trash).

Important Note: Do not flush Tesevatinib down the toilet or drain. This practice can lead to the
contamination of water sources. While the FDA recommends flushing for certain high-risk
controlled substances, this does not apply to most medications, including investigational
compounds like Tesevatinib.

2. Disposal of Contaminated Materials:

Any labware, such as beakers, flasks, or pipettes, that has come into contact with Tesevatinib
should be treated as chemical waste. Similarly, contaminated PPE should be disposed of
according to your institution's guidelines for chemically contaminated solid waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tesevatinib.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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